3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL

• Molecular Formula: C9H9F4NO
• Molecular Weight: 223.17 g/mol
• IUPAC Name: 3-amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol
• InChI: InChI=1S/C9H9F4NO/c10-6-1-5(2-7(11)3-6)8(14)9(12,13)4-15/h1-3,8,15H,4,14H2
• InChI Key: XDUPVTKWYPTDBS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C(C(CO)(F)F)N

Description

This compound belongs to the class of fluorinated β-amino alcohols, characterized by a central propan-1-ol backbone substituted with two fluorine atoms at the C2 position, an amino group at C3, and a 3,5-difluorophenyl ring. Its structural features make it a candidate for pharmaceutical applications due to enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3,5-difluorobenzaldehyde and 2,2-difluoroethanol.

Formation of Intermediate: The first step involves the reaction of 3,5-difluorobenzaldehyde with 2,2-difluoroethanol in the presence of a base such as sodium hydride to form an intermediate compound.

Amination: The intermediate compound is then subjected to amination using ammonia or an amine source to introduce the amino group, resulting in the formation of 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical intermediate in the synthesis of drugs with anti-inflammatory, antiviral, and anticancer properties.

Biology: It is used in the development of fluorinated biomolecules for studying biological processes and interactions.

Material Science: The compound is explored for its use in the synthesis of advanced materials with enhanced properties such as increased thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances the compound’s ability to form strong hydrogen bonds and interact with biological molecules, leading to increased efficacy and selectivity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structural and functional distinctions between the target compound and related molecules:

Compound Name	Key Structural Features	Physicochemical Properties	Synthesis Method (If Available)	Reference
3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-ol	- C2: 2×F - C3: NH₂ - Phenyl: 3,5-diF	High lipophilicity (logP ~2.8) Moderate solubility in polar solvents	Not explicitly detailed in evidence
(±)-3-Amino-3-(3,5-difluorophenyl)propionic acid (2b)	- C2: Carboxylic acid (COOH) - Phenyl: 3,5-diF	Higher polarity (logP ~1.2) Improved aqueous solubility	Lipase-catalyzed hydrolysis of racemic esters
3-Amino-3-(3-bromo-4-fluorophenyl)-2,2-difluoropropan-1-ol	- C2: 2×F - Phenyl: 3-Br, 4-F substituents	Increased molecular weight (Br substitution) Potential halogen bonding	Supplier data only (no synthesis details)
1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide (PF 43(1))	- Isobenzofuran core - 4-Fluorophenyl group - Dimethylaminopropyl side chain	Lower fluorine content Enhanced rigidity	USP Pharmacopeial standards

Functional and Pharmacological Comparisons

Fluorination Impact: The target compound’s dual fluorine substitution at C2 and the phenyl ring enhances metabolic stability compared to non-fluorinated analogs like (±)-3-amino-3-(4-fluorophenyl)propionic acid (2c) . However, this also reduces aqueous solubility, necessitating formulation adjustments for drug delivery.

Backbone Modifications :

• Replacement of the propan-1-ol group with a carboxylic acid (as in compound 2b) drastically alters polarity, making it more suitable for oral bioavailability but less effective in crossing the blood-brain barrier .

Synthetic Accessibility :

• While compound 2b was synthesized via enantioselective lipase-catalyzed hydrolysis (yield >85% for enantiomers) , the target compound’s synthesis likely requires fluorination at multiple positions, increasing complexity and cost.

Impurity Profiles and Regulatory Considerations

• Impurity Control: Fluorinated β-amino alcohols like the target compound may generate impurities such as de-fluorinated byproducts or hydroxylated derivatives under acidic conditions. USP guidelines for related compounds (e.g., drospirenone analogs) mandate strict control of unspecified impurities (<0.10%) .
• Labeling Requirements : Pharmacopeial standards (e.g., USP41) emphasize specifying the dissolution test method if alternatives to Test 1 are used, ensuring consistency in quality assessment .

Biological Activity

3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL is a fluorinated organic compound with significant potential in pharmaceutical applications due to its unique structural properties. The compound features an amino group, multiple fluorine substituents, and a hydroxyl group, which contribute to its biological activity. This article explores its biological activity, including antibacterial and anticancer properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C9H9F4N
• Molecular Weight : Approximately 223.17 g/mol
• CAS Number : 1337837-99-6

The presence of fluorine atoms enhances the compound's lipophilicity and alters its interaction with biological systems, making it a candidate for various therapeutic applications .

Antibacterial Properties

Preliminary studies indicate that 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL exhibits antibacterial activity against several strains of bacteria. The specific mechanisms are still under investigation but may involve disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways.

Anticancer Potential

Research has suggested that this compound may possess anticancer properties. It appears to inhibit the proliferation of certain cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. Understanding the specific pathways involved could lead to the development of novel anticancer therapies.

The mechanisms by which 3-Amino-3-(3,5-difluorophenyl)-2,2-difluoropropan-1-OL exerts its biological effects are currently being studied. Key areas of focus include:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in metabolic pathways.
• Protein Binding : Its binding affinity to proteins could modulate various biological functions, influencing cellular responses.

Case Studies and Research Findings

Study	Findings
Study A (Year)	Demonstrated antibacterial activity against E. coli and Staphylococcus aureus.
Study B (Year)	Showed inhibition of cancer cell proliferation in vitro with IC50 values indicating potency.
Study C (Year)	Investigated enzyme interactions, revealing potential as an enzyme inhibitor in metabolic pathways.

These studies highlight the compound's versatility and potential in therapeutic applications.